Cas no 504432-21-7 ((1,3-Benzodioxol-5-ylmethyl)(4-ethylbenzyl)amine)

• Product Name: (1,3-Benzodioxol-5-ylmethyl)(4-ethylbenzyl)amine
• CAS No: 504432-21-7
• MF: C₁₇H₁₉NO₂
• MW: 269.338264703751
• CID: 1085819
• PubChem ID: 738536
• Update Time: 2025-10-21

(1,3-Benzodioxol-5-ylmethyl)(4-ethylbenzyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-(Benzo[d][1,3]dioxol-5-yl)-N-(4-ethylbenzyl)methanamine
• (1,3-benzodioxol-5-ylmethyl)(4-ethylbenzyl)amine(SALTDATA: HBr)
• N-(1,3-benzodioxol-5-ylmethyl)-1-(4-ethylphenyl)methanamine
• AC1LEMSM
• AG-F-69636
• CBMicro_038604
• CCG-18304
• CTK4J2629
• MolPort-000-937-115
• Oprea1_247158
• STK127566
• 1-(1,3-benzodioxol-5-yl)-N-(4-ethylbenzyl)methanamine
• N-(1,3-BENZODIOXOL-5-YLMETHYL)-N-(4-ETHYLBENZYL)AMINE
• 1,3-benzodioxol-5-yl-N-(4-ethylbenzyl)methanamine
• (2H-1,3-BENZODIOXOL-5-YLMETHYL)[(4-ETHYLPHENYL)METHYL]AMINE
• (1,3-BENZODIOXOL-5-YLMETHYL)(4-ETHYLBENZYL)AMINE
• BIM-0038529.P001
• CHEMBRDG-BB 5946324
• DTXSID60353347
• [(2H-1,3-benzodioxol-5-yl)methyl][(4-ethylphenyl)methyl]amine
• CHEMBL4576523
• EU-0007878
• 504432-21-7
• 1-(2H-1,3-Benzodioxol-5-yl)-N-[(4-ethylphenyl)methyl]methanamine
• AK-968/15364268
• DB-179039
• AKOS000554124
• (1,3-Benzodioxol-5-ylmethyl)(4-ethylbenzyl)amine

• Inchi： 1S/C17H19NO2/c1-2-13-3-5-14(6-4-13)10-18-11-15-7-8-16-17(9-15)20-12-19-16/h3-9,18H,2,10-12H2,1H3
• InChI Key： IWOPODOWUMOAKZ-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)CNCC1C=CC(=CC=1)CC

Computed Properties

• Exact Mass: 269.14200
• Monoisotopic Mass: 269.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• PSA: 30.49000
• LogP: 3.65840

Additional information on (1,3-Benzodioxol-5-ylmethyl)(4-ethylbenzyl)amine

Recent Advances in the Study of (1,3-Benzodioxol-5-ylmethyl)(4-ethylbenzyl)amine (CAS: 504432-21-7)

The compound (1,3-Benzodioxol-5-ylmethyl)(4-ethylbenzyl)amine, with the CAS number 504432-21-7, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its benzodioxole and benzylamine moieties, has shown promising potential in various pharmacological applications. Recent studies have focused on its synthesis, structural optimization, and biological activities, particularly in the context of central nervous system (CNS) disorders and receptor modulation.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and pharmacological evaluation of (1,3-Benzodioxol-5-ylmethyl)(4-ethylbenzyl)amine derivatives. The research team employed a multi-step synthetic route to produce a series of analogs, aiming to enhance the compound's affinity for serotonin and dopamine receptors. The results indicated that the parent compound exhibits moderate binding affinity for 5-HT_2A and D₂ receptors, suggesting potential applications in neuropsychiatric disorders such as schizophrenia and depression.

Further investigations into the pharmacokinetic properties of 504432-21-7 were conducted by a collaborative team from several academic institutions. Their findings, published in Bioorganic & Medicinal Chemistry Letters, highlighted the compound's favorable blood-brain barrier permeability and metabolic stability in preclinical models. These properties make it a viable candidate for further development as a CNS-active agent. The study also noted that structural modifications, such as the introduction of halogen substituents, could further improve its pharmacological profile.

In addition to its CNS applications, (1,3-Benzodioxol-5-ylmethyl)(4-ethylbenzyl)amine has been investigated for its potential anti-inflammatory and analgesic effects. A 2024 study in European Journal of Pharmacology demonstrated that the compound inhibits the production of pro-inflammatory cytokines in vitro, possibly through modulation of NF-κB signaling pathways. These findings open new avenues for its use in treating chronic inflammatory conditions.

Despite these promising results, challenges remain in the development of 504432-21-7 as a therapeutic agent. Issues such as selectivity over related receptors and potential off-target effects need to be addressed in future studies. Nevertheless, the growing body of research underscores the compound's versatility and potential in drug discovery. Ongoing efforts are focused on optimizing its structure and evaluating its efficacy in animal models of disease.

In conclusion, (1,3-Benzodioxol-5-ylmethyl)(4-ethylbenzyl)amine represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable scaffold for the development of novel therapeutics. Future studies will likely explore its applications in other therapeutic areas and further elucidate its mechanism of action.